Cas no 23815-87-4 (Bradykinin (1-7))

• Product Name: Bradykinin (1-7)
• CAS No: 23815-87-4
• MF: C₃₅H₅₂N₁₀O₉
• MW: 756.848987579346
• MDL: MFCD00076262
• CID: 272272
• PubChem ID: 24891606
• Update Time: 2025-06-29

Bradykinin (1-7) Chemical and Physical Properties

Names and Identifiers

• 1-7-Bradykinin
• Bradykinin Fragment 1-7
• Bradykinin (1-7)
• H-ARG-PRO-PRO-GLY-PHE-SER-PRO-OH ACETATE SALT
• Substance P (1-9)
• ARG-PRO-PRO-GLY-PHE-SER-PRO
• ARG-PRO-PRO-GLY-PHE-SER-PRO ACETATE
• Arg-Pro-Pro-Gly-Phe-Ser-Pro-OH
• BRADYKININ 1-7 ACETATE
• bradykinin,des-Phe(8)-des-Arg(9)
• des-phe(8)-des-arg(9)-bradykini
• H-Arg-Pro-Pro-Gly-Phe-Ser-Pro-OH
• RPPGFSP
• [Des-Phe8-des-Arg9]bradykinin
• 4: PN: WO2005057221 PAGE: 17 unclaimed sequence
• Bradykinin(1-7)

• MDL： MFCD00076262
• Inchi： 1S/C35H52N10O9/c36-22(10-4-14-39-35(37)38)31(50)44-16-6-12-26(44)33(52)43-15-5-11-25(43)30(49)40-19-28(47)41-23(18-21-8-2-1-3-9-21)29(48)42-24(20-46)32(51)45-17-7-13-27(45)34(53)54/h1-3,8-9,22-27,46H,4-7,10-20,36H2,(H,40,49)(H,41,47)(H,42,48)(H,53,54)(H4,37,38,39)/t22-,23-,24-,25-,26-,27-/m0/s1
• InChI Key： CRROPKNGCGVIOG-QCOJBMJGSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](CCC/N=C(/N)\N)N)=O)N1CCC[C@H]1C(NCC(N[C@@H](CC1C=CC=CC=1)C(N[C@@H](CO)C(N1CCC[C@H]1C(=O)O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 756.39200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 54
• Rotatable Bond Count: 24
• Complexity: 1400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: -2.8
• Topological Polar Surface Area: 296

Experimental Properties

• Color/Form: Not determined
• Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.91 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water (1 mg/ml).
• PSA: 293.68000
• LogP: -0.16700
• Solubility: Not determined

Bradykinin (1-7) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Bradykinin (1-7)

Comprehensive Overview of Bradykinin (1-7) (CAS No. 23815-87-4): Structure, Functions, and Research Applications

Bradykinin (1-7), identified by the CAS number 23815-87-4, is a bioactive peptide fragment derived from the cleavage of the parent peptide bradykinin. This heptapeptide has garnered significant attention in biomedical research due to its unique physiological roles and potential therapeutic applications. With the growing interest in peptide-based therapies, Bradykinin (1-7) has become a focal point for studies exploring inflammation, cardiovascular health, and neuroprotection.

The structure of Bradykinin (1-7) consists of the first seven amino acids (Arg-Pro-Pro-Gly-Phe-Ser-Pro) of the full-length bradykinin peptide. Unlike its parent molecule, which is a nonapeptide, this truncated form exhibits distinct receptor-binding properties and biological activities. Researchers are particularly interested in its role as a modulator of the kinin-kallikrein system, a critical pathway involved in blood pressure regulation, pain perception, and immune responses.

One of the most frequently searched questions about Bradykinin (1-7) is its mechanism of action. Studies suggest that it interacts with G-protein-coupled receptors (GPCRs), particularly the B1 and B2 receptors, albeit with lower affinity compared to full-length bradykinin. This interaction triggers downstream signaling cascades that influence vascular permeability, nitric oxide release, and cytokine production. Its anti-inflammatory effects have sparked interest in conditions like chronic pain, arthritis, and even COVID-19-related vascular complications, where cytokine storms play a pivotal role.

In the context of trending health topics, Bradykinin (1-7) has been explored for its potential in neurodegenerative diseases. Recent preclinical studies highlight its ability to cross the blood-brain barrier (BBB) and exert neuroprotective effects, making it a candidate for Alzheimer's disease and stroke research. Additionally, its role in angiogenesis and wound healing has positioned it as a subject of interest in regenerative medicine.

From a technical standpoint, Bradykinin (1-7) is synthesized using solid-phase peptide synthesis (SPPS), ensuring high purity and consistency for research applications. Its stability under physiological conditions and compatibility with various delivery systems (e.g., liposomes, nanoparticles) further enhance its utility in drug development. Researchers often inquire about its half-life and metabolic pathways, which are influenced by enzymes like angiotensin-converting enzyme (ACE) and neutral endopeptidase (NEP).

The commercial availability of Bradykinin (1-7) (CAS No. 23815-87-4) has expanded its use in in vitro and in vivo studies. Suppliers typically provide it as a lyophilized powder, with purity levels exceeding 95%, as verified by HPLC and mass spectrometry. Proper storage at -20°C is recommended to maintain its bioactivity, a detail often sought after by laboratory professionals.

Emerging trends in personalized medicine and biomarker discovery have also brought Bradykinin (1-7) into the spotlight. Its differential expression in diseases like hypertension and diabetes suggests potential as a diagnostic or prognostic marker. Furthermore, its synergy with other peptides, such as substance P and calcitonin gene-related peptide (CGRP), opens avenues for combinatorial therapies.

In summary, Bradykinin (1-7) (CAS No. 23815-87-4) represents a versatile tool for investigating peptide therapeutics and disease mechanisms. Its multifaceted roles in inflammation, neurology, and vascular biology align with current research priorities, making it a recurring keyword in scientific literature and PubMed searches. As peptide-based interventions gain traction, this heptapeptide is poised to remain a critical subject of study for years to come.